4-methoxy-2-nitro-N-(4-chlorophenyl)benzenesulfonamide

• Molecular Formula: C13H11ClN2O5S
• Molecular Weight: 342.76 g/mol
• IUPAC Name: N-(4-chlorophenyl)-4-methoxy-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C13H11ClN2O5S/c1-21-11-6-7-13(12(8-11)16(17)18)22(19,20)15-10-4-2-9(14)3-5-10/h2-8,15H,1H3
• InChI Key: DDQGFHQJZWRXDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)Cl)[N+](=O)[O-]

Description

4-methoxy-2-nitro-N-(4-chlorophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H11ClN2O5S and its molecular weight is 342.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-chloroaniline (14.51 g) and 4-methoxy-2-nitrobenzenesulfonyl chloride (28.54 g) was added dropwise aqueous sodium hydroxide solution (0.7 N, 162 ml) over a period of 30 minutes at 70° C. After addition, the mixture was stirred for 30 minutes at the same temperature. The colled mixture was diluted with aqueous IN-hydrochloric acid. The separated oil was extracted with ethyl acetate. The extract was dried over magnesium sulfate and concentrated under reduced pressure. The yellow solid was triturated with n-hexame and collected by filtration to yield 4-methoxy-2-nitro-N-(4-chlorophenyl) benzenesulfonamide (37,23 g).